Cas no 1825363-74-3 (N-[1-[3-Fluoro-5-(trifluoromethyl)phenyl]cyclopropyl]-2-butynamide)

• Product Name: N-[1-[3-Fluoro-5-(trifluoromethyl)phenyl]cyclopropyl]-2-butynamide
• CAS No: 1825363-74-3
• MF: C₁₄H₁₁F₄NO
• MW: 285.236857652664
• CID: 5455816
• PubChem ID: 121526489
• Update Time: 2025-06-12

N-[1-[3-Fluoro-5-(trifluoromethyl)phenyl]cyclopropyl]-2-butynamide Chemical and Physical Properties

Names and Identifiers

• 1825363-74-3
• Z2014305566
• AKOS030737594
• N-{1-[3-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]CYCLOPROPYL}BUT-2-YNAMIDE
• N-[1-[3-Fluoro-5-(trifluoromethyl)phenyl]cyclopropyl]but-2-ynamide
• EN300-26579714
• N-[1-[3-Fluoro-5-(trifluoromethyl)phenyl]cyclopropyl]-2-butynamide

• Inchi： 1S/C14H11F4NO/c1-2-3-12(20)19-13(4-5-13)9-6-10(14(16,17)18)8-11(15)7-9/h6-8H,4-5H2,1H3,(H,19,20)
• InChI Key： XNEQHVLETZABDF-UHFFFAOYSA-N
• SMILES： C(NC1(C2=CC(C(F)(F)F)=CC(F)=C2)CC1)(=O)C#CC

Computed Properties

• Exact Mass: 285.07767662g/mol
• Monoisotopic Mass: 285.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.77±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-[1-[3-Fluoro-5-(trifluoromethyl)phenyl]cyclopropyl]-2-butynamide

Research Briefing on N-[1-[3-Fluoro-5-(trifluoromethyl)phenyl]cyclopropyl]-2-butynamide (CAS: 1825363-74-3)

N-[1-[3-Fluoro-5-(trifluoromethyl)phenyl]cyclopropyl]-2-butynamide (CAS: 1825363-74-3) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl and butynamide functional groups, has shown promising potential in modulating specific biological pathways, making it a candidate for therapeutic development. Recent studies have focused on its synthesis, mechanism of action, and potential applications in treating various diseases, particularly those involving inflammatory and neurodegenerative pathways.

The synthesis of N-[1-[3-Fluoro-5-(trifluoromethyl)phenyl]cyclopropyl]-2-butynamide involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to incorporate the trifluoromethyl and fluoro substituents, which are critical for the compound's bioactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic advancements have facilitated further pharmacological evaluations.

In vitro and in vivo studies have revealed that N-[1-[3-Fluoro-5-(trifluoromethyl)phenyl]cyclopropyl]-2-butynamide exhibits potent inhibitory effects on specific enzymes and receptors implicated in inflammatory responses. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), key mediators in the arachidonic acid pathway. This dual inhibition suggests its potential as a novel anti-inflammatory agent with reduced side effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

Moreover, recent preclinical studies have explored the neuroprotective properties of this compound. In models of neurodegenerative diseases such as Alzheimer's and Parkinson's, N-[1-[3-Fluoro-5-(trifluoromethyl)phenyl]cyclopropyl]-2-butynamide demonstrated the ability to mitigate oxidative stress and neuronal apoptosis. These findings are attributed to its capacity to modulate the Nrf2-ARE pathway, which plays a crucial role in cellular defense mechanisms against oxidative damage.

Despite these promising results, challenges remain in the development of N-[1-[3-Fluoro-5-(trifluoromethyl)phenyl]cyclopropyl]-2-butynamide as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires formulation optimization to enhance its absorption and distribution. Additionally, further toxicological assessments are necessary to ensure its safety profile before progressing to clinical trials.

In conclusion, N-[1-[3-Fluoro-5-(trifluoromethyl)phenyl]cyclopropyl]-2-butynamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and multifaceted biological activities position it as a potential lead compound for developing new treatments for inflammatory and neurodegenerative diseases. Continued research efforts will be essential to fully elucidate its therapeutic potential and address the existing challenges in its development.